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Compound of Interest

Compound Name: Lead iodate

Cat. No.: B3422459 Get Quote

An In-depth Technical Guide to the Synthesis of Lead(II) Iodate from Lead(II) Nitrate and

Potassium Iodate

Introduction
Lead(II) iodate, with the chemical formula Pb(IO₃)₂, is an inorganic compound that presents as

a heavy, white powder.[1] It is characterized by its low solubility in water, making its synthesis

via precipitation a common and effective method. This technical guide provides a

comprehensive overview of the synthesis of lead(II) iodate from the reaction of lead(II) nitrate

(Pb(NO₃)₂) and potassium iodate (KIO₃). The primary reaction is a double displacement

precipitation reaction where the lead cations (Pb²⁺) and iodate anions (IO₃⁻) combine to form

the insoluble salt.

This document outlines the fundamental chemical properties of lead(II) iodate, detailed

experimental protocols for its synthesis, and quantitative data presented in a structured format

for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
Lead(II) iodate is a stable compound under standard conditions. Its key properties are

summarized in the table below. The low solubility product constant (Ksp) is a critical parameter,

indicating its tendency to precipitate from aqueous solutions.
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Property Value Reference

Chemical Formula Pb(IO₃)₂ [1]

Appearance Heavy white powder [1]

Molar Mass 557.0 g/mol

Density 6.5 g/cm³ [1]

Melting Point 300 °C (572 °F; 573 K) [1]

Solubility in Water 3.61 x 10⁻⁵ M [1]

Solubility Product (Ksp) 3.69 x 10⁻¹³ at 25 °C [1]

Chemical Reaction and Stoichiometry
The synthesis of lead(II) iodate is based on a precipitation reaction between aqueous solutions

of lead(II) nitrate and potassium iodate. The balanced chemical equation for this reaction is:

Pb(NO₃)₂(aq) + 2KIO₃(aq) → Pb(IO₃)₂(s) + 2KNO₃(aq)

This equation shows that one mole of lead(II) nitrate reacts with two moles of potassium iodate

to produce one mole of lead(II) iodate precipitate and two moles of soluble potassium nitrate.[1]

The net ionic equation, which illustrates the formation of the precipitate, is:

Pb²⁺(aq) + 2IO₃⁻(aq) → Pb(IO₃)₂(s)

Experimental Protocols
Two primary methods for the synthesis of lead(II) iodate are detailed below: a precise

precipitation method and a gel growth method for producing crystals.

Method 1: Precise Precipitation
This method aims to produce a fine, pure precipitate of lead(II) iodate by carefully controlling

the addition of reactants.

Materials:
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Lead(II) nitrate (Pb(NO₃)₂)

Potassium iodate (KIO₃)

Distilled or deionized water

Beaker

Two burettes or dropping funnels

Heating mantle or hot plate with a magnetic stirrer

Thermometer

Filtration apparatus (e.g., Büchner funnel, filter paper)

Drying oven

Procedure:

Prepare Reactant Solutions: Prepare equimolar solutions of lead(II) nitrate and potassium

iodate in distilled water. The concentration will depend on the desired yield.

Reaction Setup: Place a volume of distilled water in a beaker and heat it to approximately 60

°C while stirring.[1]

Simultaneous Addition: Using separate burettes or dropping funnels, add the lead(II) nitrate

and potassium iodate solutions dropwise and simultaneously to the heated water.[1] The rate

of addition should be controlled to maintain a constant concentration of reactants and

promote uniform particle formation.

Precipitation: As the solutions are added, a white precipitate of lead(II) iodate will form

immediately.

Digestion: After the addition is complete, continue stirring the mixture at 60 °C for a period

(e.g., 30-60 minutes) to allow the precipitate to "digest." This process can improve the

filterability and purity of the product by promoting the growth of larger crystals and reducing

the surface area for adsorption of impurities.
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Filtration and Washing: Allow the precipitate to settle, then separate it from the supernatant

by filtration. Wash the collected precipitate several times with distilled water to remove any

remaining soluble salts, such as potassium nitrate.

Drying: Dry the purified lead(II) iodate precipitate in a drying oven at a moderate temperature

(e.g., 80-100 °C) until a constant weight is achieved.

Method 2: Gel Growth for Crystallization
This method is suitable for growing small single crystals of lead(II) iodate at room temperature

and involves diffusion of the reactants through a gel medium.

Materials:

Lead(II) nitrate (Pb(NO₃)₂)

Potassium iodate (KIO₃)

Sodium silicate solution (water glass)

An acid for gel setting (e.g., acetic acid)

Test tubes or U-tubes

Distilled water

Procedure:

Gel Preparation: Prepare a silica gel by mixing a sodium silicate solution with an acid in a

test tube. The pH and concentration should be adjusted to allow for a slow setting of the gel

over several hours to days.

Reactant Addition: Once the gel has set, carefully pour a solution of lead(II) nitrate over the

gel. After a day, pour a solution of potassium iodate over the lead nitrate solution, or if using

a U-tube, add the reactant solutions to opposite arms.

Diffusion and Crystal Growth: The ions will slowly diffuse into the gel. At the interface where

the lead and iodate ions meet, the concentration will exceed the solubility product, and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


crystals of lead(II) iodate will begin to form within the gel matrix.

Crystal Harvesting: The growth process can take several days to weeks. Once the crystals

have reached the desired size, they can be carefully extracted from the gel.

Cleaning: The harvested crystals should be washed thoroughly with distilled water to remove

any residual gel and unreacted reagents.

Visualizations
The following diagrams illustrate the chemical reaction pathway and a generalized

experimental workflow for the precipitation synthesis of lead(II) iodate.
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Figure 1: Chemical Reaction Pathway for Lead(II) Iodate Synthesis
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Figure 2: Experimental Workflow for Precipitation Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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